Oral Bioavailability vs. Zinc Sulfate
In a crossover study of 10 healthy volunteers, ingestion of zinc complexed with L-histidine at a Zn:His molar ratio of 1:2 or 1:12 produced a peak serum zinc concentration (Cₘₐₓ) that was 25% higher than that achieved with an equimolar dose of zinc sulfate [1]. Pharmacokinetic modeling calculated total zinc uptake as 30–40% greater from zinc histidine relative to zinc sulfate [1]. Notably, the zinc dose–response relationship was shifted approximately threefold: 15 mg of zinc administered as zinc histidine (1:2 complex) produced a serum zinc response equivalent to 45 mg of zinc given as zinc sulfate [1]. Urinary zinc excretion did not differ among preparations, indicating that the enhanced serum appearance reflects increased absorption rather than altered renal handling [1].
| Evidence Dimension | Oral zinc bioavailability – serum zinc response and calculated fractional uptake |
|---|---|
| Target Compound Data | Zinc histidine (1:2 or 1:12): serum zinc Cₘₐₓ 25% higher than ZnSO₄; calculated uptake 30–40% greater; 15 mg Zn as ZnHis equivalent to 45 mg Zn as ZnSO₄ |
| Comparator Or Baseline | Zinc sulfate (ZnSO₄): baseline serum zinc response; ~42% fractional absorption (literature consensus for inorganic zinc) |
| Quantified Difference | 25% higher serum zinc Cₘₐₓ; 30–40% greater calculated fractional uptake; ~3× dose equivalency (15 mg ZnHis ≈ 45 mg ZnSO₄) |
| Conditions | 10 healthy male volunteers; crossover design; oral administration of 15 mg, 30 mg, or 45 mg elemental zinc; serum zinc measured over 4 h post-dose; Am. J. Clin. Nutr. 1987 |
Why This Matters
Procurement for zinc supplementation programs or clinical formulations should prioritize zinc histidine dihydrate when approximately threefold lower elemental zinc loading can achieve equivalent systemic exposure, reducing the total zinc burden and potentially minimizing gastrointestinal side effects.
- [1] Schölmerich, J.; Freudemann, A.; Köttgen, E.; Wietholtz, H.; Steiert, B.; Löhle, E.; Gerok, W. Bioavailability of zinc from zinc-histidine complexes. I. Comparison with zinc sulfate in healthy men. Am. J. Clin. Nutr. 1987, 45 (6), 1480–1486. PMID: 3591728. DOI: 10.1093/ajcn/45.6.1480. View Source
